Cas no 1434247-05-8 (2-azaspiro3.3heptan-5-amine)

2-Azaspiro[3.3]heptan-5-amine is a bicyclic amine compound featuring a spirocyclic structure, which confers unique steric and electronic properties. Its rigid framework enhances selectivity in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The amine functionality provides a versatile handle for further derivatization, enabling the formation of amides, imines, or other nitrogen-containing derivatives. This compound’s compact, strained ring system may also influence binding affinity in medicinal chemistry contexts, making it a valuable scaffold for drug discovery. High purity grades are available to ensure reproducibility in research and industrial processes. Its stability under standard conditions facilitates handling and storage.

2-azaspiro3.3heptan-5-amine structure

Product Name:2-azaspiro3.3heptan-5-amine

CAS No:1434247-05-8

MF:C₆H₁₂N₂

MW:112.172881126404

CID:5637793

PubChem ID:68228045

Update Time:2025-10-10

2-azaspiro3.3heptan-5-amine Chemical and Physical Properties

Names and Identifiers

- EN300-28270390
- 1434247-05-8
- 2-azaspiro[3.3]heptan-5-amine
- SCHEMBL12274978
- 2-azaspiro3.3heptan-5-amine
- Inchi： 1S/C6H12N2/c7-5-1-2-6(5)3-8-4-6/h5,8H,1-4,7H2
- InChI Key： ZNBAIDAZWXVTFV-UHFFFAOYSA-N
- SMILES： N1CC2(C1)CCC2N

Computed Properties

Exact Mass: 112.100048391g/mol
Monoisotopic Mass: 112.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 38Å²

Experimental Properties

Density: 1.09±0.1 g/cm3(Predicted)
Boiling Point: 176.3±8.0 °C(Predicted)
pka: 10.85±0.40(Predicted)

2-azaspiro3.3heptan-5-amine Pricemore >>

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